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Compound of Interest

Compound Name: Benzene-1,3,5-tricarboxamide

Cat. No.: B1221032 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

document provides a comprehensive, step-by-step guide for the safe and responsible disposal

of Benzene-1,3,5-tricarboxamide. While specific safety data sheets (SDS) for Benzene-1,3,5-
tricarboxamide do not indicate it as a hazardous substance under the Globally Harmonized

System (GHS), it is best practice to treat all chemical waste as hazardous unless explicitly

confirmed otherwise by a qualified safety professional.[1][2][3]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2] All handling of

Benzene-1,3,5-tricarboxamide waste should be conducted in a well-ventilated area, such as

a fume hood, to avoid inhalation of any dust or vapors.[2]

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Treat all Benzene-1,3,5-tricarboxamide waste, including contaminated labware and PPE,

as hazardous chemical waste.[1]

Do not mix Benzene-1,3,5-tricarboxamide waste with other chemical waste streams

unless compatibility has been verified.[4][5] Keep solid and liquid waste in separate
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containers.[4]

Container Selection and Labeling:

Use a chemically compatible, leak-proof container for waste collection.[4][5][6] The original

product container is often a suitable choice.[1]

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Benzene-1,3,5-tricarboxamide," the date of waste generation, and the name and

contact information of the principal investigator.[6] Do not use abbreviations or chemical

formulas on the label.[6]

Waste Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[7]

Ensure the storage area is away from heat sources, direct sunlight, and incompatible

chemicals.[8]

Keep the waste container closed at all times except when adding waste.[7][9]

Disposal Request and Pickup:

Do not dispose of Benzene-1,3,5-tricarboxamide down the sink or in the regular trash.[6]

[10]

Contact your institution's Environmental Health and Safety (EHS) office or equivalent

hazardous waste management program to schedule a pickup.[1][6]

Complete any required waste disposal forms accurately and completely.[6]

Quantitative Data Summary
For general laboratory chemical waste, the following quantitative limits for storage in satellite

accumulation areas typically apply. Consult your institution's specific guidelines for exact

quantities.
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Parameter Limit Source

Maximum Volume of

Hazardous Waste
55 gallons [7]

Maximum Quantity of Acutely

Toxic Waste

1 quart (liquid) or 1 kilogram

(solid)
[7]

Note: While Benzene-1,3,5-tricarboxamide is not currently classified as acutely toxic, these

limits are provided for general awareness of hazardous waste regulations.

Experimental Protocols Cited
The disposal procedures outlined are based on standard best practices for laboratory chemical

waste management and do not involve experimental protocols.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Benzene-1,3,5-tricarboxamide waste.
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Caption: Disposal workflow for Benzene-1,3,5-tricarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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